2-imino-2,3-dihydro-4H-1,3-benzothiazin-4-one

• IUPAC Name: 2-amino-1,3-benzothiazin-4-one
• InChI: InChI=1S/C8H6N2OS/c9-8-10-7(11)5-3-1-2-4-6(5)12-8/h1-4H,(H2,9,10,11)
• InChI Key: YIFFDQCDFYGWIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N=C(S2)N
• Molecular Formula: C8H6N2OS
• DSSTOX Substance ID: DTXSID50935353
• Molecular Weight: 178.21 g/mol
• CAS RN: 15601-85-1

Description

“2-imino-2,3-dihydro-4H-1,3-benzothiazin-4-one” is a chemical compound with the molecular formula C8H6N2OS. It is a member of the benzothiazinones, a class of organic compounds containing a benzene fused to a thiazinone.

Molecular Structure Analysis

The molecular structure of “2-imino-2,3-dihydro-4H-1,3-benzothiazin-4-one” consists of a benzene ring fused to a thiazinone, which is a six-membered heterocyclic ring containing one sulfur atom, one nitrogen atom, and four carbon atoms.

Scientific Research Applications

Anticancer Activity

• Scientific Field: Medicinal Chemistry
• Summary of the Application: A series of 2-imino-2H-chromen-3-yl-1,3,5-triazine compounds, which are hybrids of 2,4-diamino-1,3,5-triazines and 2-imino-coumarins, was synthesized. These compounds were evaluated for their in vitro anticancer activity against five human cancer cell lines.
• Methods of Application: The compounds were synthesized by reacting 2-(4,6-diamine-1,3,5-triazin-2-yl)acetonitriles with 2-hydroxybenzaldehydes. After this, upon heating in aqueous DMF, 2-imino-2H-chromen-3-yl-1,3,5-triazines were converted into the corresponding 2H-chromen-3-yl-1,3,5-triazines.
• Results or Outcomes: The greatest cytotoxic activity was displayed by 4-[7-(diethylamino)-2-imino-2H-chromen-3-yl]-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-amine, with IC50 in the range of 1.51–2.60 μM.

Antitumoral Activities

• Scientific Field: Pharmaceutical Chemistry
• Summary of the Application: A series of new N-benzylidene derivatives of 3-amino-4-imino-3,5-dihydro-4H-chromeno[2,3-d]pyrimidine were synthesized. These compounds were tested for their antiproliferative activities in fibroblasts and eight representative human tumoral cell lines.
• Methods of Application: The compounds were synthesized in five steps, including two steps under microwave dielectric heating. They were fully characterized using 1H and 13C NMR, FTIR, and HRMS.
• Results or Outcomes: The in silico physicochemical properties of the compounds were determined according to Lipinski’s rules of five (RO5) associated with the prediction of their bioavailability. The new compounds were tested for their antiproliferative activities in fibroblasts and eight representative human tumoral cell lines.

Enzyme Inhibitors

• Scientific Field: Biochemistry
• Summary of the Application: 4H-3,1-Benzothiazin-4-ones, which are similar to 2-imino-2,3-dihydro-4H-1,3-benzothiazin-4-one, have been studied for their potential as enzyme inhibitors. These compounds can form hydrogen bonds and π–π interactions with biological targets, which makes them promising candidates for drug development.
• Methods of Application: The compounds are synthesized from anthranilic acid derivatives, allowing for the introduction of diverse substituents at positions 2 and 5–8.
• Results or Outcomes: The resulting products have been characterized as biologically active heterocycles.

Antimicrobial and Antiviral Activities

• Scientific Field: Microbiology
• Summary of the Application: Heterocyclic-fused derivatives of imino(amino)chromenes, which are structurally similar to 2-imino-2,3-dihydro-4H-1,3-benzothiazin-4-one, have been found to exhibit a wide variety of biological properties including antimicrobial and antiviral activities.
• Methods of Application: The specific methods of application or experimental procedures for these compounds are not detailed in the source.
• Results or Outcomes: The compounds have been found to exhibit antimicrobial and antiviral activities, although specific results or outcomes are not detailed in the source.